Cas no 1333564-67-2 (2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine)

• Product Name: 2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine
• CAS No: 1333564-67-2
• MF: C₂₁H₂₇FN₂O
• MW: 342.450289011002
• CID: 6065958
• PubChem ID: 53617987
• Update Time: 2024-01-15

2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-26622632
• AKOS033068175
• 1333564-67-2
• 2-[(4-fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine
• Z1129459696
• [2-[(4-fluorophenyl)methyl]piperidin-1-yl]-(1-prop-2-ynylpiperidin-4-yl)methanone
• 2-[(4-Fluorophenyl)methyl]-1-[1-(prop-2-yn-1-yl)piperidine-4-carbonyl]piperidine

• Inchi： 1S/C21H27FN2O/c1-2-12-23-14-10-18(11-15-23)21(25)24-13-4-3-5-20(24)16-17-6-8-19(22)9-7-17/h1,6-9,18,20H,3-5,10-16H2
• InChI Key： QHAMOTPMIILNDS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1CCCCN1C(C1CCN(CC#C)CC1)=O

Computed Properties

• Exact Mass: 342.21074165g/mol
• Monoisotopic Mass: 342.21074165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 23.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 2-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 2-benzylpiperidines